Cas no 2550996-82-0 ((2S,3aS,7aS)-octahydro-1H-indol-2-ylmethanethiol hydrochloride)

(2S,3aS,7aS)-Octahydro-1H-indol-2-ylmethanethiol hydrochloride is a chiral bicyclic compound featuring a thiol-functionalized indoline scaffold. Its stereochemically defined structure, with fixed (2S,3aS,7aS) configuration, ensures high enantiopurity, making it valuable for asymmetric synthesis and pharmaceutical applications. The thiol group provides a reactive handle for conjugation or further derivatization, while the hydrochloride salt enhances stability and solubility. This compound is particularly useful in peptidomimetics and bioactive molecule development due to its rigid, saturated indoline core, which can influence conformational stability. Its well-defined stereochemistry and functional group compatibility make it a versatile intermediate in medicinal chemistry and drug discovery.

(2S,3aS,7aS)-octahydro-1H-indol-2-ylmethanethiol hydrochloride structure

2550996-82-0 structure

Product name:(2S,3aS,7aS)-octahydro-1H-indol-2-ylmethanethiol hydrochloride

CAS No:2550996-82-0

MF:C₉H₁₈ClNS

MW:207.763920307159

MDL:MFCD32875250

CID:5656518

PubChem ID:154814439

(2S,3aS,7aS)-octahydro-1H-indol-2-ylmethanethiol hydrochloride Chemical and Physical Properties

Names and Identifiers

- [(2S,3As,7aS)-2,3,3a,4,5,6,7,7a-octahydro-1H-indol-2-yl]methanethiol;hydrochloride
- EN300-27193352
- 2550996-82-0
- [(2S,3aS,7aS)-octahydro-1H-indol-2-yl]methanethiol hydrochloride
- (2S,3aS,7aS)-octahydro-1H-indol-2-ylmethanethiol hydrochloride
- MDL： MFCD32875250
- Inchi： 1S/C9H17NS.ClH/c11-6-8-5-7-3-1-2-4-9(7)10-8;/h7-11H,1-6H2;1H/t7-,8-,9-;/m0./s1
- InChI Key： NMJOLDHFTPJYPT-YWUTZLAHSA-N
- SMILES： Cl.SC[C@@H]1C[C@@H]2CCCC[C@@H]2N1

Computed Properties

Exact Mass: 207.0848484g/mol
Monoisotopic Mass: 207.0848484g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 138
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 13Å²

(2S,3aS,7aS)-octahydro-1H-indol-2-ylmethanethiol hydrochloride Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-27193352-0.5g	[(2S,3aS,7aS)-octahydro-1H-indol-2-yl]methanethiol hydrochloride	2550996-82-0	95.0%	0.5g	$835.0	2025-03-20
Enamine	EN300-27193352-5g	[(2S,3aS,7aS)-octahydro-1H-indol-2-yl]methanethiol hydrochloride	2550996-82-0	95%	5g	$3105.0	2023-09-10
1PlusChem	1P028EHQ-50mg	[(2S,3aS,7aS)-octahydro-1H-indol-2-yl]methanethiolhydrochloride	2550996-82-0	95%	50mg	$359.00	2024-05-20
1PlusChem	1P028EHQ-5g	[(2S,3aS,7aS)-octahydro-1H-indol-2-yl]methanethiolhydrochloride	2550996-82-0	95%	5g	$3900.00	2024-05-20
1PlusChem	1P028EHQ-250mg	[(2S,3aS,7aS)-octahydro-1H-indol-2-yl]methanethiolhydrochloride	2550996-82-0	95%	250mg	$717.00	2024-05-20
Enamine	EN300-27193352-5.0g	[(2S,3aS,7aS)-octahydro-1H-indol-2-yl]methanethiol hydrochloride	2550996-82-0	95.0%	5.0g	$3105.0	2025-03-20
Enamine	EN300-27193352-0.1g	[(2S,3aS,7aS)-octahydro-1H-indol-2-yl]methanethiol hydrochloride	2550996-82-0	95.0%	0.1g	$372.0	2025-03-20
Enamine	EN300-27193352-10g	[(2S,3aS,7aS)-octahydro-1H-indol-2-yl]methanethiol hydrochloride	2550996-82-0	95%	10g	$4606.0	2023-09-10
1PlusChem	1P028EHQ-100mg	[(2S,3aS,7aS)-octahydro-1H-indol-2-yl]methanethiolhydrochloride	2550996-82-0	95%	100mg	$522.00	2024-05-20
1PlusChem	1P028EHQ-500mg	[(2S,3aS,7aS)-octahydro-1H-indol-2-yl]methanethiolhydrochloride	2550996-82-0	95%	500mg	$1094.00	2024-05-20

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Additional information on (2S,3aS,7aS)-octahydro-1H-indol-2-ylmethanethiol hydrochloride

Comprehensive Overview of (2S,3aS,7aS)-octahydro-1H-indol-2-ylmethanethiol hydrochloride (CAS No. 2550996-82-0)

(2S,3aS,7aS)-octahydro-1H-indol-2-ylmethanethiol hydrochloride is a specialized organic compound with a unique structural configuration, making it a subject of interest in pharmaceutical and biochemical research. The compound's CAS No. 2550996-82-0 serves as a critical identifier for researchers and industry professionals seeking precise chemical data. Its molecular framework, featuring an octahydroindole core and a methanethiol moiety, contributes to its potential applications in drug development and material science.

In recent years, the demand for chiral building blocks like (2S,3aS,7aS)-octahydro-1H-indol-2-ylmethanethiol hydrochloride has surged due to their role in synthesizing enantioselective pharmaceuticals. Researchers frequently explore its utility in peptide mimetics and enzyme inhibitors, aligning with trends in targeted therapy and precision medicine. The compound's hydrochloride salt form enhances its solubility, a property highly valued in formulation studies.

The synthesis of CAS No. 2550996-82-0 often involves stereoselective reactions, a hot topic in organic chemistry forums and academic discussions. Questions like "How to optimize the yield of (2S,3aS,7aS)-octahydro-1H-indol-2-ylmethanethiol?" or "What are the spectroscopic characteristics of this compound?" are commonly searched in scientific databases. Advanced techniques such as NMR spectroscopy and HPLC purification are typically employed to validate its purity and stereochemistry.

From an industrial perspective, (2S,3aS,7aS)-octahydro-1H-indol-2-ylmethanethiol hydrochloride is often discussed in the context of green chemistry and sustainable synthesis. Companies are increasingly adopting catalytic methods to reduce waste and improve efficiency in producing such intermediates. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, CAS No. 2550996-82-0 represents a versatile compound with broad implications for modern science. Its structural complexity and functional groups make it a valuable asset in medicinal chemistry, while its synthesis and applications resonate with contemporary themes like sustainability and innovation. As research progresses, this compound is likely to remain a focal point for both academic and industrial investigations.